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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B033211 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive statistical analysis of Triflumizole's efficacy, drawing from multiple

experimental data sets. It offers an objective comparison with alternative fungicides and details

the experimental protocols underpinning the findings.

Triflumizole is a systemic fungicide belonging to the sterol demethylation inhibitor (DMI) class.

[1][2] Its primary mode of action is the disruption of ergosterol biosynthesis, a critical

component of fungal cell membranes, by inhibiting the C14-demethylase enzyme.[1] This

targeted action leads to the cessation of fungal growth and proliferation, making it an effective

tool for managing a variety of fungal pathogens, including powdery mildew and scab on fruits

and vegetables.[1][3]

Comparative Efficacy Against Powdery Mildew
Field trials have consistently demonstrated the high efficacy of Triflumizole in controlling

powdery mildew across different crops. A study on cantaloupe powdery mildew revealed that

Triflumizole (Procure®) provided a 99.3% reduction in disease severity, comparable to other

top-performing fungicides like wettable sulfur (100% reduction) and quinoxyfen (98.1%

reduction).

In studies on apple powdery mildew, Triflumizole, formulated as both Procure® and the

generic Trionic™, has shown significant disease control. The efficacy is, however, dose-

dependent. For instance, Trionic™ applied at 16 fl oz/ac was significantly more effective than at

12 fl oz/ac, reducing disease incidence to 4% compared to 7%.[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b033211?utm_src=pdf-interest
https://www.benchchem.com/product/b033211?utm_src=pdf-body
https://www.benchchem.com/product/b033211?utm_src=pdf-body
https://chemicalwarehouse.com/blogs/active-ingredients/triflumizole
https://plantpathology.mgcafe.uky.edu/files/ppfs-fr-t-15.pdf
https://chemicalwarehouse.com/blogs/active-ingredients/triflumizole
https://chemicalwarehouse.com/blogs/active-ingredients/triflumizole
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2013/Triflumizole.pdf
https://www.benchchem.com/product/b033211?utm_src=pdf-body
https://www.benchchem.com/product/b033211?utm_src=pdf-body
https://www.benchchem.com/product/b033211?utm_src=pdf-body
https://treefruit.wsu.edu/article/efficacy-of-new-and-experimental-products-for-control-of-powdery-mildew-on-apple/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Efficacy of Triflumizole and Other Fungicides against Powdery Mildew on Cantaloupe

Fungicide Active Ingredient
Mode of Action
(FRAC Group)

Disease Severity
Reduction (%)

Microthiol Disperss Wettable Sulfur M2 (Multi-site contact) 100

Procure Triflumizole 3 (DMI) 99.3

Quintec Quinoxyfen 13 (Quinoline) 98.1

Flint Trifloxystrobin 11 (QoI) 83.9

Cabrio Pyraclostrobin 11 (QoI) 76.4

Quadris Azoxystrobin 11 (QoI) 57.4

Topsin M Thiophanate-methyl 1 (MBC) 39.8

Kaligreen
Potassium

Bicarbonate
NC (Not Classified) 31.1

Sovran Kresoxim-methyl 11 (QoI) 30.0

Serenade Bacillus subtilis BM02 (Biological) 28.6

Data sourced from a field trial on cantaloupe. Disease severity was compared to non-treated

plants.

Table 2: Efficacy of Triflumizole Formulations against Apple Powdery Mildew (2016)
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Treatment Rate (fl oz/ac)
Disease Incidence
(%)

Disease Severity
(%)

Trionic™ 12 7 -

Trionic™ + Spreader 12 - -

Trionic™ 16 4
Most effective in

reducing severity

OSO™ - Equivalent to Procure
Most effective in

reducing severity

Potassium Phosphate

rotation with Procure®
-

Increased Procure

efficacy
-

Untreated Control - 18 -

Data from a 2016 field trial on Granny Smith apples.[4]

Comparative Efficacy Against Apple Scab
Triflumizole has demonstrated high effectiveness in managing apple scab. A comparative

guide from the University of Kentucky rates Triflumizole (Procure®) as "+++" (highly effective)

against scab, on par with other DMI fungicides like fenbuconazole (Indar) and difenoconazole +

cyprodinil (Inspire Super).[2] In contrast, other DMIs such as myclobutanil (Rally) and fenarimol

(Vintage) are rated as "+/+++" and "+", respectively, indicating variable or lower efficacy.[2]

Table 3: Comparative Efficacy of DMI Fungicides against Apple Diseases
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& Fly
Speck
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n
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fon
3 + +++
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nil
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triflumiz

ole
3 +++ +++ +++
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3 + / +++ + / +++ +++ + / +++ + / +++

Topguar

d
flutriafol 3 +++ +++ +++

Vintage
fenarim

ol
3 + ++ +

Efficacy ratings: +++ = highly effective; ++ = moderately effective; + = slightly effective.

Sourced from the University of Kentucky Cooperative Extension Service.[2]

Experimental Protocols
The following provides a generalized methodology for field trials designed to evaluate the

efficacy of fungicides like Triflumizole.

Field Trial Protocol for Apple Scab and Powdery Mildew Efficacy
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Experimental Design: Trials are typically conducted in a randomized complete block design

with multiple replications (e.g., four replicate trees per treatment).[4]

Test Subjects: A susceptible apple cultivar is used, for example, 'Granny Smith' for powdery

mildew studies.[4]

Treatments: Treatments include the test fungicide (Triflumizole) at various rates, a standard

commercial fungicide for comparison, and an untreated control.

Application: Fungicides are applied using calibrated equipment, such as a CO2 backpack

sprayer with handheld booms, to ensure thorough coverage.[5] Applications are typically

made on a predefined schedule (e.g., 11- to 14-day intervals) for a set number of

applications.[5]

Inoculation: In controlled settings, trees may be artificially inoculated with a suspension of

fungal spores (e.g., Venturia inaequalis ascospores for apple scab) to ensure uniform

disease pressure.

Data Collection: Disease assessment is performed at regular intervals. For apple scab, this

involves rating the percentage of leaf and fruit area affected. For powdery mildew, disease

incidence (percentage of infected shoots) and severity (colony coverage on leaves) are

recorded.[4]

Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to

determine significant differences in efficacy between treatments.

Signaling Pathway and Experimental Workflow
Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Triflumizole, as a DMI fungicide, specifically targets the ergosterol biosynthesis pathway in

fungi. Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in

mammalian cells. Triflumizole inhibits the enzyme lanosterol 14α-demethylase, which is a

critical step in the conversion of lanosterol to ergosterol. This inhibition leads to a depletion of

ergosterol and an accumulation of toxic sterol precursors, ultimately disrupting membrane

integrity and function and leading to cell death.[1]
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Caption: Inhibition of the ergosterol biosynthesis pathway by Triflumizole.

Experimental Workflow for Fungicide Efficacy Comparison

The process of comparing the efficacy of different fungicides involves a structured workflow,

from initial planning to final data analysis and reporting.
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Trial Planning
- Define Objectives

- Select Fungicides & Rates
- Choose Experimental Design

Field/Lab Setup
- Prepare Test Plots/Plates

- Plant/Culture Host Organism

Fungicide Application
- Calibrate Equipment

- Apply Treatments According to Protocol

Pathogen Inoculation
(if applicable)

- Prepare Inoculum
- Inoculate Host

Incubation
- Maintain Optimal Conditions

 for Disease Development

Data Collection
- Assess Disease Incidence & Severity

 at Predetermined Intervals

Statistical Analysis
- Analyze Data (e.g., ANOVA)

- Determine Treatment Efficacy

Reporting
- Summarize Findings

- Create Tables & Diagrams
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Caption: A typical workflow for a fungicide efficacy comparison trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

